Cas no 1249667-98-8 (1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-methylbenzene)

• Product Name: 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-methylbenzene
• CAS No: 1249667-98-8
• MF: C₁₃H₁₉BrO₂
• MW: 287.192763566971
• CID: 6486432
• PubChem ID: 62114038
• Update Time: 2025-10-22

1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-methylbenzene
• AKOS011393984
• EN300-1135153
• 1-[2-bromo-1-(2-ethoxyethoxy)ethyl]-2-methylbenzene
• 1249667-98-8

• Inchi： 1S/C13H19BrO2/c1-3-15-8-9-16-13(10-14)12-7-5-4-6-11(12)2/h4-7,13H,3,8-10H2,1-2H3
• InChI Key： PWRYTOINDZBZTR-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1C)OCCOCC

Computed Properties

• Exact Mass: 286.05684g/mol
• Monoisotopic Mass: 286.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-methylbenzene

Introduction to 1-2-Bromo-1-(2-Ethoxyethoxy)ethyl-2-Methylbenzene (CAS No. 1249667-98-8)

1-2-Bromo-1-(2-Ethoxyethoxy)ethyl-2-methylbenzene (CAS No. 1249667-98-8) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo substituent, an ethoxyethoxy group, and a methylbenzene moiety. These structural elements contribute to its potential applications in various scientific and industrial processes.

The chemical structure of 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-methylbenzene can be represented as C₁₃H₁₉BrO₃. The presence of the bromine atom makes it a valuable intermediate in synthetic chemistry, particularly in the development of new pharmaceuticals and materials. The ethoxyethoxy group adds to its solubility and reactivity, making it suitable for a wide range of reactions and transformations.

In recent years, research on 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-methylbenzene has focused on its potential as a precursor in the synthesis of bioactive compounds. Studies have shown that this compound can be used to synthesize molecules with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the successful synthesis of a series of derivatives from 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-methylbenzene, which exhibited potent anti-inflammatory activity in vitro.

The synthetic versatility of 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-methylbenzene is further highlighted by its use in polymer science. Researchers at the University of California, Berkeley, have explored its role in the development of novel polymers with enhanced mechanical properties and biocompatibility. These polymers have potential applications in tissue engineering and drug delivery systems.

In addition to its synthetic applications, 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-methylbenzene has been studied for its environmental impact. A recent study published in Environmental Science & Technology investigated the biodegradability and ecotoxicity of this compound. The results indicated that while it is relatively stable under normal environmental conditions, it can be effectively degraded by certain microbial communities under controlled conditions.

The safety profile of 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-methylbenzene is an important consideration for both industrial and laboratory settings. Safety data sheets (SDS) recommend handling this compound with appropriate personal protective equipment (PPE) to minimize exposure risks. It is also important to store it in a well-ventilated area away from incompatible substances.

In conclusion, 1-2-bromo-1-(2-ethoxyethoxy)ethyl-2-methylbenzene (CAS No. 1249667-98-8) is a versatile organic compound with significant potential in pharmaceutical research, polymer science, and environmental studies. Its unique chemical structure and properties make it an attractive candidate for further investigation and development into novel applications.